(2-Methyl-3-aminophenoxy)acetonitrile

• Molecular Formula: C9H10N2O
• Molecular Weight: 162.19 g/mol
• IUPAC Name: 2-(3-amino-2-methylphenoxy)acetonitrile
• InChI: InChI=1S/C9H10N2O/c1-7-8(11)3-2-4-9(7)12-6-5-10/h2-4H,6,11H2,1H3
• InChI Key: UDKCTQCIHNCGTK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1OCC#N)N

Description

(2-Methyl-3-aminophenoxy)acetonitrile is a useful research compound. Its molecular formula is C9H10N2O and its molecular weight is 162.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-methyl-3-aminophenol (20.1 g, 0.163 mol) was dissolved in methylethylketone (MEK) (150 ml). Cesium carbonate (106 g, 0.326 mmol) was added in portions followed by dropwise addition of bromoacetonitrile (29.3 g, 0.245 mol) over 30 min. The mixture was stirred 14 hr at room temperature, then filtered through a coarse fritted funnel. The solids were washed with ethylacetate (2×100 ml) and the combined washings and filtrate were concentrated at reduced pressure to give 20.8 g (79% yield) of (2-methyl-3-aminophenoxy)acetonitrile which required no further purification.